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Compound of Interest

Compound Name: Foslinanib

CAS No.: 1256037-60-1

Cat. No.: B607536

Get Quote

Technical Support Center: Foslinanib
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Foslinanib. The information is presented in a question-and-answer format to address common

issues related to its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of Foslinanib?

A1: For in vitro cell-based assays, it is recommended to prepare a stock solution of Foslinanib
in 100% dimethyl sulfoxide (DMSO).[1] A concentration of 10 mM in DMSO has been reported

for the sodium salt of Foslinanib.

Q2: How should I dilute the DMSO stock solution for use in aqueous-based experiments like

cell culture?
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A2: To minimize DMSO-induced toxicity in cell culture, the DMSO stock solution should be

serially diluted in your aqueous experimental medium (e.g., cell culture medium) to the final

desired concentration. It is crucial to ensure that the final concentration of DMSO in the

aqueous solution is kept low, typically below 0.5%, with some studies using as low as 0.1%.[1]

A vehicle control containing the same final concentration of DMSO should always be included

in your experiments.

Q3: Can I dissolve Foslinanib directly in aqueous buffers like PBS?

A3: Foslinanib, like many quinolone derivatives, has low intrinsic aqueous solubility.[2][3]

However, the sodium salt of Foslinanib (also known as TRX-818) has a reported solubility of

0.5 mg/mL in phosphate-buffered saline (PBS) at pH 7.2.[4]
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Issue Possible Cause Recommended Solution

Precipitation upon dilution of

DMSO stock in aqueous buffer.

The aqueous solubility of

Foslinanib has been

exceeded.

- Perform a stepwise dilution of

the DMSO stock solution into

the aqueous buffer while

vortexing or stirring to ensure

rapid mixing. - Consider using

a co-solvent system if

compatible with your

experimental setup. - For cell

culture, add the diluted

Foslinanib solution dropwise to

the medium while gently

swirling the flask or plate.

Difficulty dissolving Foslinanib

sodium salt in PBS to the

reported concentration of 0.5

mg/mL.

Kinetic insolubility or issues

with the buffer preparation.

- Warm the PBS solution to

37°C before adding the

Foslinanib sodium salt. - Use

gentle agitation (e.g., a

magnetic stirrer at a low

speed) to aid dissolution. -

Ensure the pH of your PBS is

accurately adjusted to 7.2, as

the solubility of quinolone

derivatives can be pH-

dependent.[3] - If the

compound does not dissolve

completely, sonication for a

short period may help.

Inconsistent experimental

results.

Degradation of Foslinanib in

aqueous solution.

- Prepare fresh dilutions of

Foslinanib from the DMSO

stock for each experiment. -

Avoid prolonged storage of

Foslinanib in aqueous

solutions. If short-term storage

is necessary, keep the solution

at 4°C and protected from

light. - For long-term storage,
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aliquots of the DMSO stock

solution should be stored at

-20°C or -80°C. Avoid repeated

freeze-thaw cycles.

Quantitative Solubility Data
The following table summarizes the known solubility of Foslinanib sodium salt (TRX-818).

Solvent Solubility

Dimethylformamide (DMF) 10 mg/mL

Dimethyl sulfoxide (DMSO) 10 mg/mL

Ethanol 1 mg/mL

Phosphate-Buffered Saline (PBS), pH 7.2 0.5 mg/mL

Data sourced from Cayman Chemical.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Foslinanib Stock Solution in DMSO

Materials:

Foslinanib (free acid, MW: 365.25 g/mol ) or Foslinanib sodium salt

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Accurately weigh the required amount of Foslinanib powder. For a 10 mM stock solution of

the free acid, this would be 3.65 mg for 1 mL of DMSO.
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Add the appropriate volume of anhydrous DMSO to the Foslinanib powder in a sterile

microcentrifuge tube.

Vortex the solution until the Foslinanib is completely dissolved. Gentle warming to 37°C

may aid dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of a 0.5 mg/mL Foslinanib Sodium Salt Solution in PBS (pH 7.2)

Materials:

Foslinanib sodium salt (TRX-818)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tube

Magnetic stirrer and stir bar (optional)

Procedure:

Prepare 1X PBS at pH 7.2.

Warm the PBS to 37°C.

Weigh the required amount of Foslinanib sodium salt.

Slowly add the powder to the warmed PBS while stirring.

Continue stirring until the compound is fully dissolved. This may take some time.

Use the solution immediately or store at 4°C for short-term use. The stability of Foslinanib in

aqueous solutions for extended periods has not been widely reported, so fresh preparation is

recommended.
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Visual Guides

Experimental Workflow for Foslinanib Solution Preparation

Stock Solution Preparation
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Dissolve & Vortex

Anhydrous DMSO

10 mM Stock in DMSO

Aliquot & Store at -80°C

Thaw Aliquot of Stock Solution

Serial Dilution

Cell Culture Medium

Final Working Solution
(DMSO < 0.5%)
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Caption: Workflow for preparing Foslinanib solutions for cell culture experiments.

Troubleshooting Foslinanib Solubility Issues

Precipitation on Dilution Difficulty Dissolving in PBS

Encountering Solubility Issue

Is the final concentration too high? Is the PBS at pH 7.2 and 37°C?

Use stepwise dilution

Yes

Increase final volume

Yes

Adjust pH and warm buffer

No

Use gentle agitation/sonication

Yes

Click to download full resolution via product page

Caption: A logical guide for troubleshooting common solubility problems with Foslinanib.
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Simplified Foslinanib Signaling Pathway

Foslinanib (CVM-1118)

TRAP1

inhibits

Inhibition of VM

Mitochondrial Function

regulates

Vasculogenic Mimicry

promotes

Apoptosis

leads to

Click to download full resolution via product page

Caption: Overview of Foslinanib's mechanism of action via TRAP1 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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